Cas no 937057-79-9 (Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt)

• Product Name: Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt
• CAS No: 937057-79-9
• MF: C₉H₁₇ClN₂O₃
• MW: 236.695881605148
• MDL: MFCD11973826
• CID: 1025737
• PubChem ID: 56924313
• Update Time: 2025-06-09

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-(3-amino-2-oxopiperidin-1-yl)acetate hydrochloride
• ETHYL 2-((S)-3-AMINO-2-OXOPIPERIDIN-1-YL)ACETATE HCL
• Ethyl 2-((S)-3-amino-2-oxopiperidin-1-yl)acetate hydrochloride
• ethyl 2-[(3S)-3-amino-2-oxopiperidin-1-yl]acetate,hydrochloride
• CS-0172357
• Ethyl [(3S)-3-amino-2-oxopiperidin-1-yl]acetate--hydrogen chloride (1/1)
• J-520564
• AS-54590
• AKOS015849280
• Ethyl(S)-2-(3-amino-2-oxopiperidin-1-yl)acetatehydrochloride
• DTXSID20718817
• 937057-79-9
• (S)-Ethyl2-(3-amino-2-oxopiperidin-1-yl)acetatehydrochloride
• AKOS015919749
• DB-300131
• MFCD11973826
• ethyl 2-[(3S)-3-amino-2-oxopiperidin-1-yl]acetate hydrochloride
• ethyl 2-[(3S)-3-amino-2-oxopiperidin-1-yl]acetate;hydrochloride
• SC1261
• Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt

• MDL： MFCD11973826
• Inchi： 1S/C9H16N2O3.ClH/c1-2-14-8(12)6-11-5-3-4-7(10)9(11)13;/h7H,2-6,10H2,1H3;1H/t7-;/m0./s1
• InChI Key： XCVQPCSIODNZTO-FJXQXJEOSA-N
• SMILES： C(N1CCC[C@H](N)C1=O)C(=O)OCC.Cl

Computed Properties

• Exact Mass: 236.09300
• Monoisotopic Mass: 236.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 72.63000
• LogP: 0.93940

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt

Research Briefing on Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt (CAS: 937057-79-9)

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt (CAS: 937057-79-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest research developments, applications, and potential therapeutic implications associated with this compound.

Recent studies have highlighted the role of Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperidinone ring and the ethyl ester group, make it a versatile building block for the development of pharmaceuticals targeting neurological and metabolic disorders. Researchers have particularly focused on its potential as a precursor for inhibitors of enzymes involved in neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized in the synthesis of selective gamma-secretase modulators (GSMs), which are being investigated for their potential in Alzheimer's disease treatment. The study demonstrated that derivatives of this compound exhibited improved blood-brain barrier penetration and reduced off-target effects compared to previous generations of GSMs. The CAS number 937057-79-9 was specifically referenced in relation to the optimized synthetic route that achieved a 78% yield improvement over traditional methods.

Another significant application was reported in the field of antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described how structural modifications of this compound led to the development of novel antibacterial agents with activity against drug-resistant Gram-positive pathogens. The hydrochloride salt form (937057-79-9) was found to enhance both the solubility and stability of these derivatives, addressing previous formulation challenges.

From a synthetic chemistry perspective, recent advances have focused on more sustainable production methods for 937057-79-9. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2024) detailed a biocatalytic process that reduced organic solvent use by 60% while maintaining high enantiomeric purity of the (S)-configured product. This development is particularly relevant as the pharmaceutical industry seeks to implement more environmentally friendly manufacturing practices.

Ongoing clinical research suggests potential applications of derivatives in metabolic disease treatment. Preliminary data from in vivo studies indicate that certain analogs show promise as dipeptidyl peptidase-4 (DPP-4) inhibitors with improved pharmacokinetic profiles. While these findings are still in early stages, they highlight the compound's versatility as a scaffold for drug development across multiple therapeutic areas.

In conclusion, Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt (937057-79-9) continues to be a valuable compound in pharmaceutical research, with recent studies expanding its potential applications in neurology, infectious diseases, and metabolic disorders. The development of more efficient synthetic routes and the exploration of novel derivatives suggest that this compound will remain relevant in drug discovery pipelines for the foreseeable future.